Cas no 2248323-05-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(ethoxycarbonyl)oxy]benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(ethoxycarbonyl)oxy]benzoate
• CAS No: 2248323-05-7
• MF: C₁₈H₁₃NO₇
• MW: 355.298325300217
• CID: 6196424
• PubChem ID: 165729799
• Update Time: 2025-10-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(ethoxycarbonyl)oxy]benzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(ethoxycarbonyl)oxy]benzoate
• 2248323-05-7
• EN300-6520008

• Inchi： 1S/C18H13NO7/c1-2-24-18(23)25-12-9-7-11(8-10-12)17(22)26-19-15(20)13-5-3-4-6-14(13)16(19)21/h3-10H,2H2,1H3
• InChI Key： MPLKZLKPVAKGOD-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)OC(=O)OCC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 355.06920175g/mol
• Monoisotopic Mass: 355.06920175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 99.2Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(ethoxycarbonyl)oxy]benzoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(ethoxycarbonyl)oxy]benzoate (CAS No. 2248323-05-7) and Its Emerging Applications in Chemical Biology

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(ethoxycarbonyl)oxy]benzoate, identified by the CAS number 2248323-05-7, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the class of heterocyclic derivatives, characterized by a fused isoindole core and an ester-functionalized benzoate moiety. The presence of both carbonyl and ether functionalities in its molecular structure suggests potential interactions with biological targets, making it a promising candidate for further investigation in drug discovery and therapeutic development.

The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl moiety is particularly noteworthy for its ability to engage in hydrogen bonding and π-stacking interactions, which are critical for the design of bioactive molecules. Recent studies have highlighted the role of isoindole derivatives in modulating various biological pathways, including enzyme inhibition and receptor binding. The 4-[(ethoxycarbonyl)oxy]benzoate group further enhances the compound's solubility and bioavailability, facilitating its use in in vitro and in vivo experiments. These structural attributes make 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(ethoxycarbonyl)oxy]benzoate a versatile scaffold for medicinal chemists seeking to develop novel therapeutic agents.

In the realm of medicinal chemistry, the synthesis and characterization of this compound have been refined through advanced organic synthesis techniques. The introduction of the ethoxycarbonyl)oxy] group not only improves metabolic stability but also allows for further derivatization, enabling the creation of a library of analogs with tailored biological activities. Researchers have employed modern spectroscopic methods such as NMR and mass spectrometry to elucidate its molecular structure, confirming the presence of key functional groups and their spatial arrangement.

One of the most compelling aspects of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(ethoxycarbonyl)oxy]benzoate is its potential application in addressing unmet medical needs. Emerging research indicates that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory diseases and cancer progression. For instance, preliminary in vitro studies have demonstrated its ability to interfere with the activity of cyclooxygenase (COX) enzymes, which are pivotal in the production of pro-inflammatory mediators. Such findings align with the growing interest in developing selective inhibitors that could mitigate side effects associated with conventional therapies.

The integration of computational chemistry has further accelerated the exploration of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 4-[(ethoxycarbonyl)oxy]benzoate's pharmacological properties. Molecular docking simulations have been utilized to predict its binding affinity to various biological targets, including protein kinases and transcription factors. These virtual screening approaches have identified key interactions that rationalize its potential therapeutic efficacy. Moreover, QSAR (Quantitative Structure-Affinity Relationship) models have been developed to correlate structural features with biological activity, providing insights into how modifications can enhance potency and selectivity.

Recent advancements in biocatalysis have also opened new avenues for the functionalization of this compound. Enzyme-mediated reactions offer a sustainable and efficient alternative to traditional synthetic methods, reducing waste and improving yields. For example, lipases have been employed to introduce hydroxyl groups at specific positions within the molecule, enhancing its solubility and bioactivity. Such green chemistry approaches are increasingly favored in pharmaceutical research due to their environmental benefits.

The role of 1,3-dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 4 - [( eth ox y carb on y l ) oxy ] ben zo ate in drug development is further underscored by its compatibility with modern formulation technologies. Nanotechnology-based delivery systems have been explored to enhance its bioavailability and target specificity. For instance, encapsulation within polymeric nanoparticles has shown promise in improving cellular uptake and reducing off-target effects. These innovations highlight the compound's versatility as a building block for next-generation therapeutics.

As interest in immunomodulatory agents grows, 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - iso ind ol - 2 - yl 4 - [ ( eth ox y carb on y l ) oxy ] ben zo ate has emerged as a candidate for modulating immune responses without excessive toxicity. Preclinical studies have suggested its ability to influence cytokine production and T-cell activation patterns, making it relevant for conditions such as autoimmune disorders and allergic reactions. The precise mechanisms by which it exerts these effects are under active investigation but preliminary data indicate interactions with signaling pathways that regulate immune cell function.

The synthesis of analogs derived from 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - iso ind ol - 2 - yl 4 - [ ( eth ox y carb on y l ) oxy ] ben zo ate has revealed unexpected biological activities beyond enzyme inhibition. Some derivatives have shown antioxidant properties by scavenging reactive oxygen species (ROS), which are implicated in oxidative stress-related diseases like neurodegenerative disorders. This dual functionality underscores the compound's potential as a multitargeted therapeutic agent capable of addressing multiple pathological processes simultaneously.

The development of robust analytical methods is essential for evaluating the quality and purity of 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - iso ind ol - 2 - yl 4-[ ( eth ox y carb on y l ) oxy ] ben zo ate during production and formulation stages. High-performance liquid chromatography (HPLC), coupled with mass spectrometry (MS), has become the gold standard for detecting impurities and ensuring compliance with regulatory standards. Additionally , X-ray crystallography has been used to determine high-resolution structures , providing critical information for optimizing synthetic routes.

The future prospects for 1 , 3 dioxo – 23 dihydro – H – iso ind ol – YL [ ( eth ox y carb on y l ) oxy ] ben zo ate are bright , with ongoing research focusing on expanding its therapeutic applications . Exploration into its potential as an anti-viral agent or a radioprotector is underway , leveraging its ability to interact with nucleic acids or cellular defense mechanisms . Collaborative efforts between academia And industry are expected To accelerate translation from bench To bedside discoveries . p >